Cas no 2171960-15-7 (tert-butyl 3-(2-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2171960-15-7
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 6389067
• PubChem ID: 165786792
• Update Time: 2025-05-21

tert-butyl 3-(2-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate
• 2171960-15-7
• EN300-1635606

• Inchi： 1S/C14H21N3O3/c1-14(2,3)20-13(19)17-7-10(11(18)8-17)9-5-4-6-16-12(9)15/h4-6,10-11,18H,7-8H2,1-3H3,(H2,15,16)
• InChI Key： JNBRPTOFBIJXJD-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1C1=CC=CN=C1N

Computed Properties

• Exact Mass: 279.15829154g/mol
• Monoisotopic Mass: 279.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.7Ų

Additional information on tert-butyl 3-(2-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate

tert-butyl 3-(2-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-(2-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No: 2171960-15-7) is a complex organic compound with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule consists of a pyrrolidine ring substituted with a tert-butyl carboxylate group, an amino-pyridine moiety, and a hydroxyl group, making it a versatile scaffold for various biological interactions.

The tert-butyl group attached to the pyrrolidine ring serves as a bulky substituent, which can influence the compound's solubility, stability, and bioavailability. This substituent is commonly used in drug design to enhance pharmacokinetic properties. The pyrrolidine ring itself is a five-membered amine-containing structure, known for its ability to form hydrogen bonds and participate in various stereochemical interactions within biological systems. The hydroxyl group at position 4 of the pyrrolidine ring adds another layer of functionality, potentially enabling the compound to act as an enzyme inhibitor or modulator.

The 2-amino-pyridine moiety is another critical component of this compound. Pyridine derivatives are well-known for their ability to act as ligands in metalloenzyme inhibition and as components of various bioactive molecules. The amino group at position 2 of the pyridine ring can participate in hydrogen bonding and π-interactions, further enhancing the compound's potential for binding to target proteins or nucleic acids.

Recent studies have highlighted the role of tert-butyl 3-(2-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. For instance, research has shown that this compound can modulate the activity of acetylcholinesterase (AChE), an enzyme whose overactivity is associated with cognitive decline in Alzheimer's patients. The compound's ability to inhibit AChE without causing significant toxicity makes it a promising candidate for further drug development.

Moreover, the tert-butyl substituent has been shown to improve the compound's permeability across biological membranes, which is crucial for its efficacy as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits good bioavailability and minimal off-target effects, making it a favorable choice for advancing into clinical trials.

In terms of synthesis, tert-butyl 3-(2-aminopyridin-3-yl)-4-hydroxypyrrolidine-1-carboxylate can be synthesized through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. The synthesis typically begins with the preparation of the pyrrolidine ring followed by the introduction of the tert-butyl carboxylate group and the amino-pyridine substituent. The hydroxyl group is introduced through oxidation or hydrolysis reactions, depending on the specific pathway chosen.

The compound's structure also lends itself well to further chemical modifications. For example, substitution at different positions on the pyrrolidine or pyridine rings can be used to optimize the compound's pharmacokinetic properties or enhance its binding affinity to specific targets. This flexibility makes it an attractive starting point for combinatorial chemistry approaches aimed at discovering novel therapeutic agents.

From an environmental perspective, tert-butyl 3-(2-amino-pyridin-3-yl)-4-hydroxy-pyrrolidine-1-carboxy-late has been shown to degrade relatively quickly under aerobic conditions, reducing its potential for long-term environmental persistence. However, further studies are needed to fully understand its ecological impact and ensure that its use does not pose risks to aquatic or terrestrial ecosystems.

In conclusion, tert-butyl 3-(2-amino-pyridin-3-yl)-4-hydroxy-pyrrolidine-1-carboxy-late (CAS No: 2171960-15-7) represents a significant advancement in medicinal chemistry due to its unique structure and promising pharmacological properties. Its ability to inhibit key enzymes involved in neurodegenerative diseases combined with favorable pharmacokinetic profiles makes it a strong candidate for future therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in drug discovery and development.